Cas no 51110-58-8 (3-Methyl-benzodisoxazol-4-ol)

• Product Name: 3-Methyl-benzodisoxazol-4-ol
• CAS No: 51110-58-8
• MF: C₈H₇NO₂
• MW: 149.146682024002
• MDL: MFCD08669471
• CID: 934743
• PubChem ID: 135429940
• Update Time: 2025-04-19

3-Methyl-benzodisoxazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 1,2-benzisoxazole-4-ol, 3-methyl-
• 3-METHYL-1,2-BENZISOXAZOL-4-OL
• 1,2-Benzisothiazole,2,3-dihydro-3-methyl-,1,1-dioxide
• 2,3-Dihydro-3-methyl-1,2-benzisothiazole 1,1-dioxide
• 3-Methyl-1,2-benzisothiazoline 1,1-Dioxide
• 3-Methyl-4-hydroxy-1,2-benzisoxazol
• 3-methyl-4-hydroxy-1,2-benzisoxazole
• 4-Hydroxy-3-methyl-benzisoxazol
• 3-Methyl-benzo[d]isoxazol-4-ol
• 3-Methylbenzisoxazol-4-ol
• MFCD08669471
• G74489
• 3-methyl-1,2-benzoxazol-4-ol
• AKOS006288051
• 51110-58-8
• NCI60_006677
• EN300-6772826
• QJKWESZXKFJXGT-UHFFFAOYSA-N
• NSC622636
• SCHEMBL3195416
• CHEMBL1984042
• SB37427
• 3-methylbenzo[d]isoxazol-4-ol
• DB-105657
• NSC-622636
• CS-0340451
• BCA11058
• SY298813
• 3-Methyl-benzodisoxazol-4-ol

• MDL： MFCD08669471
• Inchi： 1S/C8H7NO2/c1-5-8-6(10)3-2-4-7(8)11-9-5/h2-4,10H,1H3
• InChI Key： QJKWESZXKFJXGT-UHFFFAOYSA-N
• SMILES： O1C2C=CC=C(C=2C(C)=N1)O

Computed Properties

• Exact Mass: 149.04800
• Monoisotopic Mass: 149.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26000
• LogP: 1.84180